Cas no 896805-84-8 (3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione)

• Product Name: 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• CAS No: 896805-84-8
• MF: C₂₂H₁₄N₂O₄
• MW: 370.357565402985
• CID: 5440076
• Update Time: 2025-06-11

3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• 4H-[1]Benzopyrano[2,3-d]pyrimidine-4,5(3H)-dione, 3-(2-furanylmethyl)-2-phenyl-

• Inchi： 1S/C22H14N2O4/c25-19-16-10-4-5-11-17(16)28-21-18(19)22(26)24(13-15-9-6-12-27-15)20(23-21)14-7-2-1-3-8-14/h1-12H,13H2
• InChI Key： AIABWPYAGNGREJ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)N(CC2=CC=CO2)C(=O)C2C(=O)C3=CC=CC=C3OC=2N=1

Additional information on 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione

Introduction to 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 896805-84-8)

The compound 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione (CAS No. 896805-84-8) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its complex fused ring system, has garnered significant attention in the field of medicinal chemistry due to its structural and functional versatility. The presence of both chromeno and pyrimidine moieties suggests potential applications in the development of bioactive agents, particularly those targeting critical biological pathways.

At the core of this compound's structure lies the chromeno[2,3-d]pyrimidine scaffold, which is a derivative of the chromene and pyrimidine families. Chromenes are known for their stability and ability to engage in various non-covalent interactions with biological targets, while pyrimidines are fundamental heterocycles in nucleic acid chemistry and have been widely explored for their pharmacological properties. The combination of these two motifs in 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione creates a unique pharmacophore that may exhibit enhanced binding affinity and selectivity for therapeutic targets.

The furan-2-ylmethyl substituent is another key feature of this compound. Furan derivatives are well-documented for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. Specifically, the furan ring can engage in π-stacking interactions and hydrogen bonding, which are crucial for drug-receptor interactions. The phenyl group further contributes to the compound's structural complexity by providing additional aromaticity and potential for hydrophobic interactions. Together, these substituents may enhance the compound's solubility and bioavailability, critical factors in drug development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies using molecular docking simulations have suggested that 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione may interact with proteins involved in cancer signaling pathways. Specifically, preliminary data indicate potential binding to kinases such as EGFR (epidermal growth factor receptor) and JAK (janus kinase), which are pivotal in cell proliferation and survival. These findings align with the growing interest in kinase inhibitors as therapeutic agents for various malignancies.

In vitro studies have also explored the metabolic stability and pharmacokinetic profiles of this compound. The chromeno-pyrimidine core appears to be resistant to rapid degradation by cytochrome P450 enzymes, suggesting a longer half-life in vivo. Additionally, the furan-2-ylmethyl moiety may influence drug transport across biological membranes due to its lipophilic nature. These characteristics are advantageous for developing drugs with prolonged efficacy and reduced dosing frequency.

The synthesis of 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions and functional group transformations are typically employed to construct the fused heterocyclic system. Recent innovations in synthetic methodologies have improved yield and purity, making it feasible to produce sufficient quantities for preclinical testing. Advances in green chemistry principles have also been applied to minimize waste and enhance sustainability during synthesis.

Preclinical studies have begun to unravel the potential therapeutic applications of this compound. In cell-based assays, 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione has demonstrated inhibitory effects on several cancer cell lines without significant toxicity toward normal cells. This selectivity is a critical factor in drug development, as it reduces off-target effects and improves patient tolerance. Mechanistic studies suggest that the compound disrupts downstream signaling pathways involved in tumor growth and metastasis.

The integration of machine learning algorithms has accelerated the discovery process by predicting promising analogs based on structural features similar to 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione. These computational tools can identify novel scaffolds with enhanced potency or selectivity by analyzing large datasets of known bioactive compounds. Such approaches have revolutionized medicinal chemistry by reducing the time and cost associated with hit identification and optimization.

Future directions for research on this compound include exploring its potential as an adjuvant therapy alongside existing treatments for chronic diseases such as cancer or inflammatory disorders. Combination therapies leveraging multiple mechanisms of action often yield better outcomes than single-agent treatments due to reduced resistance development. Additionally, investigating the compound's interaction with other biological targets may uncover new therapeutic avenues beyond its initial discovery scope.

The regulatory landscape for novel pharmaceuticals continues to evolve with an emphasis on faster yet rigorous approval processes. Regulatory agencies now often rely on non-clinical data generated through advanced computational models alongside traditional preclinical studies when assessing safety and efficacy. This shift has enabled quicker entry into clinical trials for promising compounds like 3-(furan-2-ylmethyl)-2-phenylchromeno[2,3-d]pyrimidine-4,5-dione, expediting their journey toward market approval if they demonstrate robust therapeutic benefits.

In conclusion,3-(furan-2-ylmethyl)-2-ph...]pyrimidine-4,5-dione (CAS No.896805-84-8) represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its complex heterocyclic framework, combined with functional groups such as furan- methyland phenyl,
offer versatile interactions with biological targets while maintaining metabolic stability.
Recent research highlights its promise as an anti-cancer agent through targeted inhibition of key signaling pathways.
Advances
in synthetic methodologies, computational modeling,and regulatory science continue
to strengthen its position as a valuable candidate for further clinical investigation.